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This technical guide provides a detailed analysis of the spectroscopic data for the compound
Tetrahydro-2-furanylmethyl 4-hydroxybenzoate. Designed for researchers, scientists, and
professionals in drug development, this document offers an in-depth interpretation of predicted
Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. The
methodologies and interpretations presented herein are grounded in established principles of
analytical chemistry to ensure scientific integrity and practical applicability.

Introduction

Tetrahydro-2-furanylmethyl 4-hydroxybenzoate is an organic ester with potential
applications in medicinal chemistry and materials science. Its molecular structure combines a
para-substituted aromatic ring with a saturated heterocyclic moiety, making spectroscopic
characterization essential for confirming its identity and purity. In the absence of experimentally
acquired spectra in the public domain, this guide utilizes high-quality predicted data from
reputable computational models. This approach not only provides a robust analytical framework
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for this specific molecule but also serves as a methodological template for the characterization
of novel compounds.

The accurate interpretation of spectroscopic data is paramount in chemical research. It allows
for the unambiguous confirmation of a molecular structure, the identification of functional
groups, and the elucidation of fragmentation pathways. This guide will delve into the predicted
IH NMR, 8C NMR, IR, and MS data for Tetrahydro-2-furanylmethyl 4-hydroxybenzoate,
providing a comprehensive analysis to support research and development activities.

Molecular Structure and Atom Numbering

For clarity in the subsequent spectroscopic analysis, the atoms of Tetrahydro-2-furanylmethyl
4-hydroxybenzoate have been numbered as shown in the diagram below. This numbering
scheme will be used consistently throughout the guide to assign specific signals and
absorptions to their corresponding atoms or functional groups.

Caption: Molecular structure of Tetrahydro-2-furanylmethyl 4-hydroxybenzoate with atom
numbering.

'H Nuclear Magnetic Resonance (NMR)
Spectroscopy

Proton NMR spectroscopy is a powerful tool for elucidating the connectivity of hydrogen atoms
in a molecule. The predicted *H NMR spectrum of Tetrahydro-2-furanylmethyl 4-
hydroxybenzoate provides distinct signals for the aromatic, benzylic, and heterocyclic protons.

Experimental Protocol (Theoretical)

A standard *H NMR experiment would be conducted as follows:

o Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.5-0.7 mL of a
deuterated solvent (e.g., CDCIs or DMSO-ds) in a 5 mm NMR tube.

e Instrument Setup: Utilize a 400 MHz or higher field NMR spectrometer.

e Acquisition: Acquire the spectrum at room temperature with a sufficient number of scans to
achieve a good signal-to-noise ratio. A standard pulse sequence, such as a 30° or 90° pulse,
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would be used.

o Processing: The resulting Free Induction Decay (FID) would be Fourier transformed, phase-

corrected, and baseline-corrected. Chemical shifts would be referenced to the residual

solvent peak or an internal standard like tetramethylsilane (TMS).

Sample Preparation NMR Acquisition

Data Processing

Dissolve Compound Transfer to Place Sample in
in Deuterated Solvent NMR Tube Spectrometer

Acquire FID Data Fourier Transform Phase and Baseline Reference Chemical
Correction Shifts

Click to download full resolution via product page

Caption: Workflow for tH NMR Spectroscopy.

Predicted *H NMR Data

Chemical Shift e . .
Multiplicity Integration Assignment
(ppm)
~7.90 Doublet 2H H2, H3
~6.85 Doublet 2H H4, H5
~5.50 Singlet 1H OH
~4.20 Multiplet 1H H9
~4.10 Doublet of Doublets 1H H8a
~3.95 Doublet of Doublets 1H H8b
~3.80 Multiplet 2H H12
~2.00 Multiplet 2H H10
~1.70 Multiplet 2H H11

Note: Predicted chemical shifts are estimates and may vary depending on the solvent and

concentration.
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Interpretation of the 'H NMR Spectrum

Aromatic Region: The two doublets at approximately 7.90 ppm and 6.85 ppm are
characteristic of a 1,4-disubstituted benzene ring. The downfield shift of the doublet at ~7.90
ppm is due to the deshielding effect of the adjacent electron-withdrawing ester group,
assigning these signals to the protons ortho to the ester (H2 and H3). The upfield doublet at
~6.85 ppm is assigned to the protons ortho to the hydroxyl group (H4 and H5), which is an
electron-donating group.

Hydroxyl Proton: A broad singlet around 5.50 ppm is predicted for the phenolic hydroxyl
proton. The chemical shift and broadness of this peak can be highly variable and are
dependent on solvent, concentration, and temperature due to hydrogen bonding.

Ester and Tetrahydrofuran Moiety: The signals corresponding to the tetrahydrofuranylmethyl
group are more complex. The proton on the chiral center of the tetrahydrofuran ring (H9) is
expected to appear as a multiplet around 4.20 ppm. The two diastereotopic protons of the
methylene bridge (H8a and H8b) are predicted to be non-equivalent, appearing as two
distinct signals, likely doublet of doublets, around 4.10 and 3.95 ppm due to coupling with
H9. The methylene protons on the tetrahydrofuran ring adjacent to the oxygen (H12) are
deshielded and appear as a multiplet around 3.80 ppm. The remaining methylene protons of
the tetrahydrofuran ring (H10 and H11) are expected to be in the more shielded aliphatic
region, appearing as multiplets around 2.00 and 1.70 ppm.

13C Nuclear Magnetic Resonance (NMR)
Spectroscopy

Carbon-13 NMR provides information about the carbon skeleton of a molecule. The predicted

13C NMR spectrum of Tetrahydro-2-furanylmethyl 4-hydroxybenzoate will show distinct

signals for each unique carbon atom.

Experimental Protocol (Theoretical)

The experimental protocol for 13C NMR is similar to that of *H NMR, with the primary difference

being the observation frequency and the use of proton decoupling to simplify the spectrum to a

series of singlets.
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e Sample Preparation: As per the *H NMR protocol.

¢ Instrument Setup: Tune the NMR spectrometer to the 13C frequency (e.g., 100 MHz for a 400

MHz spectrometer).

e Acquisition: Acquire the spectrum using a standard pulse sequence with proton decoupling

(e.g., zgpg30). A longer acquisition time and more scans are typically required due to the

lower natural abundance of 13C.

e Processing: Similar to the *H NMR protocol.

Chemical Shift (ppm) Assignment
~166.5 C7 (C=0)
~162.0 C6 (C-OH)
~131.5 C2,C3
~121.5 C1l

~115.0 C4,C5
~77.0 C9

~68.0 C12

~67.0 C8

~28.5 C10

~25.5 Cl1

Note: Predicted chemical shifts are estimates.

Interpretation of the **C NMR Spectrum

e Carbonyl and Aromatic Carbons: The most downfield signal at approximately 166.5 ppm is

assigned to the ester carbonyl carbon (C7). The carbon attached to the hydroxyl group (C6)

is also significantly deshielded, appearing around 162.0 ppm. The aromatic carbons show
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distinct signals: the carbons ortho to the ester (C2 and C3) are predicted around 131.5 ppm,
the quaternary carbon attached to the ester (C1) is at approximately 121.5 ppm, and the
carbons ortho to the hydroxyl group (C4 and C5) are the most shielded aromatic carbons,
appearing around 115.0 ppm.

Aliphatic Carbons: The carbons of the tetrahydrofuranylmethyl group are found in the upfield
region. The chiral carbon of the tetrahydrofuran ring (C9) is predicted around 77.0 ppm. The
methylene carbon of the tetrahydrofuran ring adjacent to the oxygen (C12) is at
approximately 68.0 ppm. The methylene bridge carbon (C8) is predicted around 67.0 ppm.
The remaining two methylene carbons of the tetrahydrofuran ring (C10 and C11) are the
most shielded, with predicted chemical shifts of approximately 28.5 and 25.5 ppm,
respectively.

Infrared (IR) Spectroscopy

Infrared spectroscopy is used to identify the functional groups present in a molecule by

measuring the absorption of infrared radiation.

Experimental Protocol (Theoretical)

Sample Preparation: The sample can be analyzed as a thin film on a salt plate (e.g., NaCl or
KBr) if it is a liquid, or as a KBr pellet or in a Nujol mull if it is a solid. Alternatively, an
Attenuated Total Reflectance (ATR) accessory can be used for direct analysis of a small
amount of the solid or liquid sample.

Acquisition: The IR spectrum is typically recorded over the range of 4000-400 cm~1.

Processing: The resulting spectrum is plotted as transmittance or absorbance versus
wavenumber (cm™1).

Predicted IR Data
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Wavenumber (cm~?) Intensity Assignment

~3350 Strong, Broad O-H stretch (phenolic)
~3050 Medium C-H stretch (aromatic)
~2950-2850 Medium C-H stretch (aliphatic)
~1700 Strong C=0 stretch (ester)
~1600, ~1500 Medium C=C stretch (aromatic)
~1250 Strong C-O stretch (ester, aryl-O)
1100 Strong C-O stretch (ether,

tetrahydrofuran)

Interpretation of the IR Spectrum

o O-H Stretch: A strong, broad absorption band around 3350 cm~! is indicative of the O-H
stretching vibration of the phenolic hydroxyl group. The broadening is due to hydrogen
bonding.

e C-H Stretches: The absorption at ~3050 cm~1 is characteristic of the C-H stretching
vibrations of the aromatic ring. The medium intensity bands in the 2950-2850 cm~! region
are due to the C-H stretching vibrations of the aliphatic methylene and methine groups of the
tetrahydrofuranylmethyl moiety.

e C=0 Stretch: A very strong absorption band around 1700 cm~1 is a clear indication of the
C=0 stretching vibration of the ester functional group.

e C=C Stretches: The absorptions at approximately 1600 cm~* and 1500 cm~1* are
characteristic of the C=C stretching vibrations within the aromatic ring.

e C-O Stretches: The strong absorption around 1250 cm~1 is attributed to the C-O stretching
vibration of the aryl-ester linkage. The strong band at approximately 1100 cm~1 is
characteristic of the C-O-C stretching of the ether linkage within the tetrahydrofuran ring.

Mass Spectrometry (MS)
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Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions. It
is used to determine the molecular weight of a compound and to elucidate its structure through
fragmentation analysis.

Experimental Protocol (Theoretical)

o Sample Introduction: A dilute solution of the sample is introduced into the mass
spectrometer, typically via direct infusion or coupled with a chromatographic technique like
Gas Chromatography (GC) or Liquid Chromatography (LC).

« lonization: The sample is ionized using an appropriate technique. Electron lonization (El) is a
common hard ionization technique that induces significant fragmentation, while softer
ionization techniques like Electrospray lonization (ESI) or Chemical lonization (Cl) are more
likely to yield the molecular ion peak.

o Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio by a
mass analyzer (e.g., quadrupole, time-of-flight).

o Detection: The separated ions are detected, and a mass spectrum is generated, which is a
plot of ion intensity versus mass-to-charge ratio (m/z).
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Sample Introduction & Ionization
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'
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Caption: Workflow for Mass Spectrometry.

Predicted Mass Spectrum Data

The molecular formula of Tetrahydro-2-furanylmethyl 4-hydroxybenzoate is C12H140a4, with
a molecular weight of 222.24 g/mol .
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miz Proposed Fragment lon

222 [M]* (Molecular lon)

138 [HOC6H4COJ*

121 [HOCeHa]*

85 [CsHoO]* (Tetrahydrofuranylmethyl cation)

71 [C4H70]* (from fragmentation of the
tetrahydrofuran ring)

Interpretation of the Mass Spectrum

e Molecular lon: The molecular ion peak, [M]*, is expected at m/z 222, corresponding to the
molecular weight of the compound. The intensity of this peak will depend on the ionization

method used.
e Major Fragmentation Pathways:

o Alpha-cleavage: Cleavage of the bond between the ester oxygen and the methylene
bridge would result in the formation of the 4-hydroxybenzoyl cation at m/z 138.

o Decarbonylation: The fragment at m/z 138 could further lose a molecule of carbon
monoxide (CO) to form the 4-hydroxyphenyl cation at m/z 121.

o Cleavage of the Ester Linkage: Cleavage of the C-O bond of the ester can also lead to the
formation of the tetrahydrofuranylmethyl cation at m/z 85.

o Ring Fragmentation: The tetrahydrofuran ring can undergo further fragmentation, leading
to smaller fragments such as the one observed at m/z 71.
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Caption: Proposed Mass Spectrometry Fragmentation Pathway.

Conclusion

This technical guide has provided a comprehensive overview of the predicted spectroscopic
data for Tetrahydro-2-furanylmethyl 4-hydroxybenzoate. The analysis of the predicted *H
NMR, B8C NMR, IR, and MS spectra allows for a detailed and confident structural elucidation of
the molecule. The presented interpretations are based on fundamental principles of
spectroscopy and provide a solid foundation for researchers working with this compound or
structurally related molecules. While predicted data is a valuable tool, experimental verification
is always recommended as the final step in structural confirmation.

References

For the generation of predicted spectroscopic data, several online tools can be utilized. The
following are examples of such resources:

e NMR Prediction

o NMRShiftDB: An open-source database of NMR spectra that also offers prediction
services. [Link]
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o ACD/Labs NMR Predictor: A commercial software that provides accurate NMR predictions.
[Link]

¢ |IR Prediction

o NIST Chemistry WebBook: While primarily a database of experimental data, it contains a
wealth of information that can aid in the interpretation of IR spectra. [Link]

o ACD/Labs IR Predictor: A tool for predicting IR spectra
e MS Prediction
o CFM-ID: A tool for the prediction and annotation of mass spectra. [Link]

o NIST Chemistry WebBook: Contains a large collection of experimental mass spectra for
comparison. [Link]

» To cite this document: BenchChem. [Spectroscopic Characterization of Tetrahydro-2-
furanylmethyl 4-hydroxybenzoate: A Technical Guide]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b2685454/docs#spectroscopic-
characterization-of-tetrahydro-2-furanylmethyl-4-hydroxybenzoate-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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